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Compound of Interest

Compound Name:
2-((4-Aminopentyl)

(ethyl)amino)ethanol

Cat. No.: B151410 Get Quote

Technical Guide: 2-((4-Aminopentyl)
(ethyl)amino)ethanol
Disclaimer: The compound 2-((4-Aminopentyl)(ethyl)amino)ethanol is a synthetic molecule

and is not known to occur naturally.[1] This technical guide provides an overview of its chemical

properties, synthesis, and applications based on available scientific and technical information.

Chemical Identity and Properties
2-((4-Aminopentyl)(ethyl)amino)ethanol, with the CAS number 69559-11-1, is an organic

compound classified as a substituted amino alcohol.[1] It is primarily recognized for its role as a

key intermediate in the synthesis of various pharmaceutical compounds.[1][2][3][4]

Table 1: Physicochemical Properties of 2-((4-Aminopentyl)(ethyl)amino)ethanol
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Property Value Source

Molecular Formula C9H22N2O [1][2][5]

Molecular Weight 174.28 g/mol [2][5]

Appearance
Colorless to pale yellow

viscous liquid
[1][2]

Odor Faint amine-like [1]

Boiling Point 93 °C at 0.6 Torr [2]

Density 0.935 g/cm³ [2]

Refractive Index 1.470 - 1.474 [2]

Solubility
Soluble in polar solvents like

water and ethanol
[1]

pKa (Predicted) 14.76 ± 0.10 [1][2]

Synthesis and Manufacturing
This compound is produced exclusively through industrial chemical synthesis and was first

developed in the late 20th century during research into substituted polyamine derivatives.[1]

A common synthetic route involves a multi-step process:[1]

Alkylation: The synthesis typically begins with the alkylation of ethylamine or a similar

primary amine. This is achieved using a protected aminopentyl chloride.

Nucleophilic Substitution: The resulting intermediate then undergoes nucleophilic substitution

with ethanolamine under basic conditions to yield 2-((4-Aminopentyl)(ethyl)amino)ethanol.

Industrial Conditions: On an industrial scale, this synthesis is performed under controlled

temperature and pressure, often utilizing phase-transfer catalysis to improve reaction

efficiency.[1]
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Caption: General synthetic workflow for 2-((4-Aminopentyl)(ethyl)amino)ethanol.

Applications in Drug Development
The primary application of 2-((4-Aminopentyl)(ethyl)amino)ethanol is as a crucial building

block in the pharmaceutical industry.[1][3]

It is a well-documented intermediate in the synthesis of Hydroxychloroquine, an established

antimalarial and antirheumatic drug.[4] The compound is also referred to as

"Hydroxychloroquine Side Chain" or "Hydroxynovaldiamine" in this context.[2][4]

Researchers have utilized this compound to synthesize novel derivatives with potential

biological activities. For example, it has been condensed with quinoline-based aldehydes to

create new molecules that are being investigated for antimicrobial and antihypertensive

properties.[6]
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Caption: Role as a building block in pharmaceutical synthesis.

Other Industrial Uses
Beyond pharmaceuticals, 2-((4-Aminopentyl)(ethyl)amino)ethanol is also employed in the

chemical manufacturing sector. It is used in the formulation of certain surfactants and corrosion

inhibitors.[1]

Safety and Toxicology
Toxicological data for this specific compound is limited. However, based on its structural

similarity to other aliphatic polyamines, it is presumed to have moderate toxicity if ingested or

inhaled.[1] Prolonged skin contact may cause irritation or sensitization.[1] The Globally

Harmonized System (GHS) classifications include warnings for being harmful if swallowed or

inhaled and for causing severe skin burns and eye damage.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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